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A Comparative Guide to Gamma-Dodecalactone
Biosynthesis in Yeasts
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biosynthetic pathways of gamma-
dodecalactone (γ-dodecalactone), a valuable fragrance and flavor compound, in different

yeast species. The information presented is supported by experimental data to aid in the

selection of suitable production hosts and the development of optimized bioprocesses.

Biosynthetic Pathways of Gamma-Dodecalactone
The microbial synthesis of γ-dodecalactone in yeasts primarily proceeds through the

peroxisomal β-oxidation of 10-hydroxystearic acid. This precursor can be supplied exogenously

or, in some cases, produced endogenously from oleic acid. The general pathway involves two

key stages: the hydroxylation of a C18 fatty acid and the subsequent chain shortening via β-

oxidation.

De Novo Biosynthesis from Oleic Acid
While not a common natural pathway in most yeasts, metabolic engineering has enabled the

production of hydroxy fatty acids from oleic acid. This pathway involves the introduction of a

fatty acid hydroxylase to convert oleic acid to 10-hydroxystearic acid, which then enters the

native β-oxidation pathway.
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De Novo Biosynthesis of γ-Dodecalactone from Oleic Acid
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De novo biosynthesis pathway of γ-dodecalactone.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b7799002?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotransformation of 10-Hydroxystearic Acid
This is the more commonly studied pathway where the precursor, 10-hydroxystearic acid, is

supplied to the yeast culture. The yeast cells then utilize their endogenous β-oxidation

machinery to convert it to γ-dodecalactone.

Biotransformation of 10-Hydroxystearic Acid to γ-Dodecalactone

10-Hydroxystearic Acid

10-Hydroxystearoyl-CoA

Acyl-CoA Synthetase

β-Oxidation Cycles (3x)

4-Hydroxydodecanoyl-CoA

4-Hydroxydodecanoic Acid

Thioesterase

γ-Dodecalactone

Spontaneous
Lactonization

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7799002?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotransformation pathway of γ-dodecalactone.

Comparative Performance of Yeast Species
The production of γ-dodecalactone varies significantly among different yeast species, with

oleaginous yeasts generally showing higher potential due to their active lipid metabolism. The

following table summarizes the quantitative data on γ-dodecalactone production in selected

yeasts.
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Yeast
Species

Substra
te

Titer
(g/L)

Yield
(g/g
substrat
e)

Product
ivity
(g/L/h)

Ferment
ation
Time (h)

Key
Notes

Referen
ce(s)

Waltomy

ces

lipofer

10-

Hydroxys

tearic

Acid

12 0.21 0.4 30

Wild-

type,

whole-

cell

biotransf

ormation.

[1]

Waltomy

ces

lipofer

(permeab

ilized)

10-

Hydroxys

tearic

Acid

46 0.76 1.5 30

Cells

treated

with

ethanol

and

Triton X-

100 to

increase

substrate

uptake

and

product

release.

[1]

Yarrowia

lipolytica

10-

Hydroxys

tearic

Acid

3.5 0.24 0.194 18

A well-

known

oleagino

us yeast

with high

potential

for lipid-

derived

chemical

productio

n.

[1]
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Candida

palmioleo

phila

10-

Hydroxys

tearic

Acid

Data not
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Data not

available

Data not

available

Data not

available
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potential

producer.

[1]

Lindnera

spencer

martinsia

e
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available
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Data not
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producer.

[1]
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e
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Acid
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for γ-

dodecala

ctone

Not

reported

for γ-

dodecala

ctone

Not

reported

for γ-

dodecala

ctone

Not

reported

for γ-

dodecala

ctone

Requires

metabolic

engineeri

ng

(expressi

on of

oleate

hydratas

e).

Rhodosp

oridium

toruloide

s

10-

Hydroxys

tearic

Acid

Data not

available

Data not

available

Data not

available

Data not

available

An

oleagino

us yeast

known

for high

lipid

accumula

tion.

Experimental Protocols
A general experimental workflow for comparing γ-dodecalactone production in different yeast

species is outlined below.
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General Experimental Workflow for γ-Dodecalactone Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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